Cas no 60637-30-1 (3-Bromopyrazolo1,5-apyridin-2-ol)

• Product Name: 3-Bromopyrazolo1,5-apyridin-2-ol
• CAS No: 60637-30-1
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD22199241
• CID: 1031939
• PubChem ID: 12284431
• Update Time: 2025-07-02

3-Bromopyrazolo1,5-apyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyrazolo[1,5-a]pyridin-2-ol
• 2-HYDROXY-3-BROM-PYRAZOLO[1,5-A]PYRIDIN
• 3-bromo-1H-pyrazolo[1,5-a]pyridin-2-one
• 3-Bromopyrazolo[1,5-a]pyridin-2(1H)-one
• 2-Hydroxy-3-brom-pyrazolo< 1,5-a> pyridin
• AK123585
• KB-181272
• Kinome_3564
• QC-10389
• 3-Bromo-pyrazolo[1,5-a]pyridin-2-ol
• CS-0119919
• SB37903
• CHEMBL2004033
• DA-17880
• 3-bromo-1H,2H-pyrazolo[1,5-a]pyridin-2-one
• Z1269129481
• C16064
• MFCD22199241
• BS-17195
• DTXSID20484348
• 60637-30-1
• AKOS016011980
• EN300-746887
• A868919
• 3-Bromopyrazolo1,5-apyridin-2-ol

• MDL： MFCD22199241
• Inchi： 1S/C7H5BrN2O/c8-6-5-3-1-2-4-10(5)9-7(6)11/h1-4H,(H,9,11)
• InChI Key： UVTOQVBDNLWPLP-UHFFFAOYSA-N
• SMILES： BrC1C(NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Bromopyrazolo1,5-apyridin-2-ol

Recent Advances in the Study of 3-Bromopyrazolo[1,5-a]pyridin-2-ol (CAS: 60637-30-1) and Its Applications in Chemical Biology and Medicine

3-Bromopyrazolo[1,5-a]pyridin-2-ol (CAS: 60637-30-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a pyrazolo[1,5-a]pyridine core with a bromo substituent at the 3-position and a hydroxyl group at the 2-position, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility as a building block in the synthesis of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the key areas of research involving 3-Bromopyrazolo[1,5-a]pyridin-2-ol is its role in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromopyrazolo[1,5-a]pyridin-2-ol exhibit potent inhibitory activity against several tyrosine kinases, including JAK2 and FLT3, which are targets for leukemia therapy. The study highlighted the compound's ability to form key hydrogen bonds and hydrophobic interactions within the kinase active site, leading to high selectivity and efficacy.

In addition to its applications in kinase inhibition, 3-Bromopyrazolo[1,5-a]pyridin-2-ol has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of a series of analogs derived from this scaffold, which showed promising activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed the antimicrobial effects to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in bacterial metabolism.

The synthetic versatility of 3-Bromopyrazolo[1,5-a]pyridin-2-ol has also been a focal point of recent research. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and C-H functionalization, have enabled the efficient modification of this scaffold to generate diverse libraries of compounds. For instance, a 2023 study in Organic Letters showcased a palladium-catalyzed Suzuki-Miyaura coupling reaction to introduce various aryl and heteroaryl groups at the 3-position, expanding the structural diversity and potential applications of this compound class.

Despite these promising developments, challenges remain in the optimization of 3-Bromopyrazolo[1,5-a]pyridin-2-ol derivatives for clinical use. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this scaffold as a valuable tool in drug discovery and chemical biology. Future directions may include the exploration of its applications in targeted protein degradation, PROTACs (proteolysis-targeting chimeras), and other emerging therapeutic modalities.

In conclusion, 3-Bromopyrazolo[1,5-a]pyridin-2-ol (CAS: 60637-30-1) represents a promising scaffold with diverse applications in chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, antimicrobial agent, and versatile synthetic intermediate. Continued research efforts are expected to unlock new opportunities for this compound in the development of next-generation therapeutics.